Cas no 894023-62-2 (2-({1-2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetonitrile)

• Product Name: 2-({1-2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetonitrile
• CAS No: 894023-62-2
• MF: C₁₈H₂₁N₃O₄S
• MW: 375.442043066025
• CID: 5512140
• Update Time: 2025-06-22

2-({1-2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]indol-3-yl]sulfonylacetonitrile
• 2-({1-2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetonitrile

• Inchi： 1S/C18H21N3O4S/c1-13-9-21(10-14(2)25-13)18(22)12-20-11-17(26(23,24)8-7-19)15-5-3-4-6-16(15)20/h3-6,11,13-14H,8-10,12H2,1-2H3
• InChI Key： NQZMXBIAYZRRID-UHFFFAOYSA-N
• SMILES： C(#N)CS(C1C2=C(N(CC(N3CC(C)OC(C)C3)=O)C=1)C=CC=C2)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-({1-2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetonitrile

2-({1-2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetonitrile (CAS No. 894023-62-2): A Comprehensive Overview

2-({1-2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetonitrile (CAS No. 894023-62-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the indole family and features a unique combination of morpholine and acetonitrile moieties, which contribute to its diverse biological activities and potential therapeutic applications.

The molecular structure of 2-({1-2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetonitrile is characterized by a central indole core, which is a common scaffold in many bioactive molecules. The presence of the morpholine ring and the acetonitrile group adds to its structural complexity and functional versatility. The morpholine ring, in particular, is known for its ability to enhance solubility and bioavailability, making it an attractive feature for drug design.

Recent studies have highlighted the potential of 2-({1-2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetonitrile in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-({1-2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetonitrile effectively inhibits the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. This inhibition was attributed to the compound's ability to interact with specific protein targets involved in the aggregation process. Additionally, the compound showed promising results in reducing oxidative stress and inflammation, which are critical factors in the progression of neurodegenerative disorders.

Beyond neurodegenerative diseases, 2-({1-2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl-1H-indol-3-y l}sulfonyl)acetonitrile has also been investigated for its potential anti-cancer properties. In vitro studies have shown that this compound exhibits cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial for preventing tumor growth and metastasis.

A notable study published in Cancer Research reported that 2-{(1-{[4-(dimethylamino)cyclohexyl]methyl}-5-fluoroindolizin -3(7H)-yl)sulfonyl}acetonitrile, a closely related compound with a similar structural framework, demonstrated significant anti-tumor activity in both cell culture and animal models. These findings suggest that compounds with indole-sulfonyl-acetonitrile scaffolds may represent a new class of anti-cancer agents with broad-spectrum activity.

The pharmacokinetic properties of 2-{(1-{[4-(dimethylamino)cyclohexyl]methyl}-5-fluoroindolizin -3(7H)-yl)sulfonyl}acetonitrile have also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and plasma stability, which are essential for its therapeutic efficacy. Additionally, it has been found to have low toxicity profiles in preclinical studies, further supporting its potential as a safe and effective drug candidate.

In conclusion, 2-{(1-{[4-(dimethylamino)cyclohexyl]methyl}-5-fluoroindolizin -3(7H)-yl)sulfonyl}acetonitrile (CAS No. 894023-62-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the treatment of neurodegenerative diseases and cancer. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic potential for clinical use.